Cas no 51069-00-2 (Titanium, bis((hydroxy-kappaO)acetato-kappaO)((hydroxy-kappaO)acetato(2-)-kappaO)-)

51069-00-2 structure
Product name:Titanium, bis((hydroxy-kappaO)acetato-kappaO)((hydroxy-kappaO)acetato(2-)-kappaO)-
CAS No:51069-00-2
MF:C6H9O8Ti
MW:256.997863531113
CID:383368
Titanium, bis((hydroxy-kappaO)acetato-kappaO)((hydroxy-kappaO)acetato(2-)-kappaO)- Chemical and Physical Properties
Names and Identifiers
-
- Titanium,bis[2-(hydroxy-kO)acetato-kO][(2-hydroxy-kO)acetato(2-)-kO]-
- acetate, 2-hydroxy- 2-olatoacetate 1,2-ethanediolate, titanium(4+) salt (1:1:1:1)
- Bis(hydroxyacetato-O1,O2)(hydroxyacetato(2-)-O1,O2)titanium
- Titanium, bis((hydroxy-kappaO)acetato-kappaO)((hydroxy-kappaO)acetato(2-)-kappaO)-
-
- Inchi: 1S/C2H4O3.C2H3O3.C2H4O2.Ti/c2*3-1-2(4)5;3-1-2-4;/h3H,1H2,(H,4,5);1H2,(H,4,5);1-2H2;/q;-1;-2;+4/p-2
- InChI Key: CDNURUFEHBQVFR-UHFFFAOYSA-L
- SMILES: [Ti+4].[O-]CC[O-].OCC(=O)[O-].[O-]CC(=O)[O-]
Computed Properties
- Exact Mass: 256.978
- Monoisotopic Mass: 256.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 75.3
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 170
Experimental Properties
- Boiling Point: 265.6°Cat760mmHg
- Flash Point: 128.7°C
Titanium, bis((hydroxy-kappaO)acetato-kappaO)((hydroxy-kappaO)acetato(2-)-kappaO)- Related Literature
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
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Huy Quang Lê,Yibo Ma,Marc Borrega,Herbert Sixta Green Chem., 2016,18, 5466-5476
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